![molecular formula C17H20N2O4S B215684 4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide](/img/structure/B215684.png)
4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
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Overview
Description
4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide, also known as ESE-15, is a synthetic compound that has been studied for its potential use in cancer treatment. It belongs to the class of sulfonamide compounds, which are known to have a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves the inhibition of the estrogen receptor (ER) signaling pathway. ER is a protein that is expressed in many types of cancer cells, and its activation promotes cell growth and proliferation. This compound binds to the ER and prevents its activation, thereby inhibiting the growth of cancer cells. In addition, this compound has been shown to inhibit the expression of certain genes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
One advantage of using 4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide in lab experiments is its potency and selectivity for the ER. It has been shown to have a higher binding affinity for the ER than other compounds, such as tamoxifen. However, one limitation is its solubility, which may affect its bioavailability and efficacy. In addition, this compound has not been extensively studied in vivo, and more research is needed to determine its pharmacokinetics and toxicity.
Future Directions
There are several future directions for research on 4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide. One area of interest is the development of more potent and selective analogs of this compound that can be used in cancer treatment. Another area of interest is the investigation of this compound in combination with other cancer drugs to enhance their anticancer effects. In addition, more research is needed to determine the pharmacokinetics and toxicity of this compound in vivo, which will be necessary for its eventual use in clinical trials.
Synthesis Methods
The synthesis of 4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves a series of chemical reactions that result in the formation of the final compound. The starting material is 4-ethoxybenzoic acid, which is first converted to its acid chloride derivative using thionyl chloride. This is then reacted with 4-aminobenzene sulfonamide in the presence of a base to yield the intermediate product. The final step involves the reaction of the intermediate with 2-(4-aminophenyl)ethylamine in the presence of a reducing agent to produce this compound.
Scientific Research Applications
4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use in combination with other cancer drugs, such as tamoxifen and paclitaxel, to enhance their anticancer effects.
properties
Molecular Formula |
C17H20N2O4S |
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Molecular Weight |
348.4 g/mol |
IUPAC Name |
4-ethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide |
InChI |
InChI=1S/C17H20N2O4S/c1-2-23-15-7-5-14(6-8-15)17(20)19-12-11-13-3-9-16(10-4-13)24(18,21)22/h3-10H,2,11-12H2,1H3,(H,19,20)(H2,18,21,22) |
InChI Key |
XXWAGDZBZJLKJK-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N |
Origin of Product |
United States |
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